Cas no 1343441-19-9 (2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetamide)

• Product Name: 2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetamide
• CAS No: 1343441-19-9
• MF: C₆H₈N₄O₃
• MW: 184.152720451355
• CID: 5738997
• PubChem ID: 63799030
• Update Time: 2025-09-27

2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-AMINO-2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDIN-1-YL)ACETAMIDE
• CS-0292968
• 2-(5-Amino-2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)acetamide
• 1343441-19-9
• AKOS013110960
• EN300-1105758
• 1(2H)-Pyrimidineacetamide, 5-amino-3,4-dihydro-2,4-dioxo-
• 2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetamide

• Inchi： 1S/C6H8N4O3/c7-3-1-10(2-4(8)11)6(13)9-5(3)12/h1H,2,7H2,(H2,8,11)(H,9,12,13)
• InChI Key： XPVYYTQXDQAKCY-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=CN1CC(N)=O)N)=O

Computed Properties

• Exact Mass: 184.05964013g/mol
• Monoisotopic Mass: 184.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• pka: 9.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetamide

Comprehensive Overview of 2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetamide (CAS No. 1343441-19-9)

The compound 2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetamide (CAS No. 1343441-19-9) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydropyrimidine core and an acetamide side chain, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its relevance in nucleotide analogs and enzyme inhibition studies, particularly in the context of antiviral and anticancer therapies.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their applications in targeted drug delivery and personalized medicine. The 5-amino and 2,4-dioxo functional groups in 1343441-19-9 contribute to its ability to interact with biological targets, such as DNA polymerases and kinases. This aligns with current trends in precision medicine, where molecular specificity is paramount. Users searching for "nucleotide analogs for cancer research" or "pyrimidine derivatives in drug design" will find this compound highly relevant.

Synthetic accessibility and scalability are critical factors for researchers evaluating 2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetamide. Its CAS No. 1343441-19-9 is frequently queried in chemical databases alongside terms like "synthetic routes for pyrimidine acetamides" and "bioactive heterocycles." The compound’s stability under physiological conditions further enhances its appeal for in vitro and in vivo studies, addressing common concerns about compound degradation in biological systems.

From an industrial perspective, 1343441-19-9 is gaining traction in contract research organizations (CROs) specializing in small-molecule therapeutics. Its modular structure allows for derivatization, making it a versatile scaffold for combinatorial chemistry. Searches such as "building blocks for fragment-based drug discovery" often highlight this compound’s utility. Additionally, its low toxicity profile, as evidenced by preliminary assays, positions it as a safer alternative to traditional cytotoxic agents.

Environmental and regulatory considerations are also pivotal. Unlike many high-risk intermediates, 2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetamide complies with green chemistry principles, as it can be synthesized via solvent-free or aqueous-phase reactions. This aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing, a topic frequently searched as "eco-friendly synthesis of heterocycles."

In summary, CAS No. 1343441-19-9 represents a convergence of innovation and practicality in modern chemistry. Its applications span from academic research to industrial drug development, resonating with trends like "AI-driven molecular design" and "high-throughput screening platforms." As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic breakthroughs.